molecular formula C18H33N3O4 B8312587 Tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate

Tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate

Cat. No.: B8312587
M. Wt: 355.5 g/mol
InChI Key: BZXHPCFRIDPSJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H33N3O4 and its molecular weight is 355.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H33N3O4

Molecular Weight

355.5 g/mol

IUPAC Name

tert-butyl 4-(3-morpholin-4-ylpropylcarbamoyl)piperidine-1-carboxylate

InChI

InChI=1S/C18H33N3O4/c1-18(2,3)25-17(23)21-9-5-15(6-10-21)16(22)19-7-4-8-20-11-13-24-14-12-20/h15H,4-14H2,1-3H3,(H,19,22)

InChI Key

BZXHPCFRIDPSJI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)C(=O)NCCCN2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

NEt3 (1.8 ml) is added to a solution of 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (1.5 g) in DMF (40 ml) and the mixture is stirred for 10 min. TBTU (3.15 g) is added, and after additional 10 min the 3-morpholinopropan-1-amine (0.98 ml) is added. The reaction mixture is stirred over night and the solvent is removed under reduced pressure. The residue is dissolved in EtOAc and washed with satd. aqueous NaHCO3, aqueous citric acid (10%) and brine, dried (MgSO4) and filtered, and the solvent is removed under reduced pressure to give crude tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate (2.3 g). The crude product is used without purification in the next step.
Name
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
3.15 g
Type
reactant
Reaction Step Two
Quantity
0.98 mL
Type
reactant
Reaction Step Three

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